Methyl 3-(4-fluorobenzyl)-4-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate

• IUPAC Name: methyl 3-[(4-fluorophenyl)methyl]-4-oxo-2-(4-pyridin-2-ylpiperazin-1-yl)quinazoline-7-carboxylate
• InChI: InChI=1S/C26H24FN5O3/c1-35-25(34)19-7-10-21-22(16-19)29-26(32(24(21)33)17-18-5-8-20(27)9-6-18)31-14-12-30(13-15-31)23-4-2-3-11-28-23/h2-11,16H,12-15,17H2,1H3
• InChI Key: IIIGDJLZZOTYIO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)N3CCN(CC3)C4=CC=CC=N4)CC5=CC=C(C=C5)F
• Molecular Formula: C26H24FN5O3
• Molecular Weight: 473.5 g/mol

Description

Methyl 3-(4-fluorobenzyl)-4-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C26H24FN5O3 and its molecular weight is 473.508. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(4-fluorobenzyl)-4-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(4-fluorobenzyl)-4-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Studies

• Synthesis of Dopamine D4 Receptor Imaging Agents : A study by Hai (2002) discusses the synthesis of a novel, high-affinity, and selective ligand for the dopamine D4 receptor. This ligand is structurally related to Methyl 3-(4-fluorobenzyl)-4-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate and demonstrates the potential for synthesizing labeled compounds for imaging applications (Tian Hai, 2002).

• Crystal Structure Analysis : Ullah and Altaf (2014) prepared and analyzed the crystal structures of compounds structurally related to the mentioned chemical, providing insights into their molecular configurations and potential interactions (N. Ullah & M. Altaf, 2014).

• Comparative Structure Study : Another study by Ullah and Stoeckli-Evans (2021) compared the structure of a related compound to a fluorinated analogue, highlighting the significance of fluorination in modifying chemical properties (N. Ullah & H. Stoeckli-Evans, 2021).

Radiosynthesis and Imaging Applications

• Radiosynthesis for Dopamine D4 Receptor Imaging : Tian Hai-Bin et al. (2003) conducted a study on the radiosynthesis of a compound similar to Methyl 3-(4-fluorobenzyl)-4-oxo-2-(4-(pyridin-2-yl)piperazin-1-yl)-3,4-dihydroquinazoline-7-carboxylate. This research is crucial for developing positron emission tomography (PET) ligands for studying dopamine D4 receptors in vivo (Tian Hai-Bin et al., 2003).

Molecular Docking and Enzyme Inhibition Studies

• In Silico Analysis for Enzyme Inhibition : Sabbagh and Murad (2015) conducted an in silico analysis of fluoroquinolones, including compounds structurally related to the mentioned chemical, for their inhibitory action against DNA gyrase of Staphylococcus aureus. This study contributes to the understanding of potential antimicrobial applications (G. Sabbagh & T. Murad, 2015).